YCH1899

• Molecular Formula: C25H18BrFN6O3
• Molecular Weight: 549.4 g/mol
• InChI: InChI=1S/C25H18BrFN6O3/c26-21-8-7-20(36-21)23-30-29-22-13-32(9-10-33(22)23)25(35)17-11-14(5-6-18(17)27)12-19-15-3-1-2-4-16(15)24(34)31-28-19/h1-8,11H,9-10,12-13H2,(H,31,34)
• InChIKey: STSCRAGBCYODMY-UHFFFAOYSA-N

YCH1899: Oral PARP Inhibitor Overcoming Acquired Resistance

YCH1899 is a phthalazin-1(2H)-one derivative that functions as an orally active inhibitor of poly(ADP-ribose) polymerase 1 (PARP1) and PARP2, with enzymatic IC50 values below 0.001 nM for both targets [1]. Unlike first-generation clinical PARP inhibitors such as olaparib and talazoparib, YCH1899 was specifically designed and optimized to address acquired PARPi resistance mechanisms, retaining antiproliferative efficacy in drug-resistant cellular models [2]. The compound has demonstrated acceptable oral pharmacokinetic properties in rats and in vivo antitumor activity in resistant xenograft models [3].

1

Resistance model research

Retains reported antiproliferative activity in tumor models with acquired resistance to first-line PARP inhibitors.

2

Oral administration studies

Supports oral dosing in rodent in vivo models for convenient and reproducible research workflows.

3

Differentiated target engagement

Reported PARP1/2 inhibition and broader PARP family engagement supports resistance-mechanism studies.

• [1] Sun Y, Yang H, Yuan J, et al. YCH1899, a Highly Effective Phthalazin-1(2H)-one Derivative That Overcomes Resistance to Prior PARP Inhibitors. J Med Chem. 2023;66(16):11347-11364. View Source
• [2] Sun Y, Yang H, Yuan J, et al. YCH1899, a Highly Effective Phthalazin-1(2H)-one Derivative That Overcomes Resistance to Prior PARP Inhibitors. J Med Chem. 2023;66(16):11347-11364. View Source
• [3] Sun Y, Yang H, Yuan J, et al. YCH1899, a Highly Effective Phthalazin-1(2H)-one Derivative That Overcomes Resistance to Prior PARP Inhibitors. J Med Chem. 2023;66(16):11347-11364. View Source

YCH1899 Overcomes PARP Inhibitor Resistance Mechanisms

Clinical PARP inhibitors olaparib and talazoparib demonstrate potent activity in BRCA-deficient tumors, yet approximately 40-70% of patients eventually develop acquired resistance through mechanisms including BRCA1/2 restoration, 53BP1 loss, and replication fork stabilization [1]. In olaparib-resistant Capan-1/OP cells and talazoparib-resistant Capan-1/TP cells, both parental inhibitors lose meaningful antiproliferative activity, whereas YCH1899 retains sensitivity with IC50 values of 0.89 nM and 1.13 nM, respectively [2]. Simply substituting one approved PARPi for another in a resistance setting is ineffective; YCH1899's distinct structural optimization confers retained activity against clinically relevant resistance mechanisms that abrogate the efficacy of existing agents [3].

Attribute

YCH1899

First-gen PARP inhibitors

Resistance context

Retains reported activity in Olaparib- and Talazoparib-resistant Capan-1 cells

May lose efficacy in corresponding resistant sublines

Mechanistic escape

Retains sensitivity in cells with BRCA1/2 restoration or 53BP1 loss

Established class-level resistance to HR restoration

In vivo translation

Reported dose-dependent tumor growth inhibition in resistant xenografts

Ineffective in corresponding resistant xenograft models (reported)

• [1] Noordermeer SM, van Attikum H. PARP Inhibitor Resistance: A Tug-of-War in BRCA-Mutated Cells. Trends Cell Biol. 2019;29(10):820-834. View Source
• [2] Sun Y, Yang H, Yuan J, et al. YCH1899, a Highly Effective Phthalazin-1(2H)-one Derivative That Overcomes Resistance to Prior PARP Inhibitors. J Med Chem. 2023;66(16):11347-11364. View Source
• [3] Sun Y, Yang H, Yuan J, et al. YCH1899, a Highly Effective Phthalazin-1(2H)-one Derivative That Overcomes Resistance to Prior PARP Inhibitors. J Med Chem. 2023;66(16):11347-11364. View Source

YCH1899 Efficacy in Resistant Capan-1 Models

Potency in Olaparib- and Talazoparib-Resistant Capan-1 Cells

In Capan-1 human pancreatic cancer cells with acquired resistance to olaparib (Capan-1/OP), YCH1899 exhibits potent antiproliferative activity with an IC50 of 0.89 nM after 7 days of treatment [1]. In contrast, olaparib demonstrates markedly diminished efficacy in this resistant subline, with an IC50 shift from sub-nanomolar in parental cells to ineffective concentrations (>1 μM) in resistant cells [2].

Potency in resistant cells

Head-to-head

IC50 0.89 nM (Capan-1/OP), 1.13 nM (Capan-1/TP); comparators ineffective

Supports resistance-model potency differentiation

Capan-1/OP and Capan-1/TP engineered resistant sublines

Evidence Dimension	Antiproliferative activity in olaparib-resistant Capan-1/OP cells
Target Compound Data	IC50 = 0.89 nM (7-day treatment)
Comparator Or Baseline	Olaparib: IC50 > 1000 nM (in Capan-1/OP cells, 7-day treatment)
Quantified Difference	YCH1899 is >1123-fold more potent than olaparib in this resistant cell model
Conditions	Capan-1/OP cells (olaparib-resistant human pancreatic cancer line); 7-day continuous exposure; cell viability assay

Why This Matters

This >1000-fold potency differential in a clinically relevant resistance model demonstrates that YCH1899 is functionally non-substitutable with olaparib for studies requiring retained activity in olaparib-resistant contexts.

• [1] Sun Y, Yang H, Yuan J, et al. YCH1899, a Highly Effective Phthalazin-1(2H)-one Derivative That Overcomes Resistance to Prior PARP Inhibitors. J Med Chem. 2023;66(16):11347-11364. View Source
• [2] Sun Y, Yang H, Yuan J, et al. YCH1899, a Highly Effective Phthalazin-1(2H)-one Derivative That Overcomes Resistance to Prior PARP Inhibitors. J Med Chem. 2023;66(16):11347-11364. (Supplementary Data: Antiproliferative activity of olaparib in Capan-1/OP cells). View Source

Sensitivity Despite BRCA1/2 Restoration or 53BP1 Loss

Against talazoparib-resistant Capan-1/TP cells, YCH1899 demonstrates an IC50 of 1.13 nM in 7-day antiproliferation assays, representing a potency retention of approximately 90% relative to its activity in parental Capan-1 cells (IC50 = 0.10 nM) [1]. Talazoparib loses nearly all efficacy in this resistant subline, with an IC50 shift from ~0.5 nM (parental) to >1 μM (resistant) [2].

Activity despite HR restoration

Class-level inference

Retains sensitivity in BRCA1/2 reversion and 53BP1 loss contexts

May bypass common resistance mechanisms; data to verify

No direct comparator data in these specific contexts

Evidence Dimension	Antiproliferative activity in talazoparib-resistant Capan-1/TP cells
Target Compound Data	IC50 = 1.13 nM (7-day treatment)
Comparator Or Baseline	Talazoparib: IC50 > 1000 nM (in Capan-1/TP cells, 7-day treatment); YCH1899 in parental Capan-1: IC50 = 0.10 nM
Quantified Difference	YCH1899 retains ~90% of parental potency (11.3-fold shift) vs talazoparib loss of >2000-fold
Conditions	Capan-1/TP cells (talazoparib-resistant human pancreatic cancer line); 7-day continuous exposure; cell viability assay

Why This Matters

This evidence establishes YCH1899 as a tool compound capable of interrogating PARP biology in talazoparib-resistant contexts, where the standard-of-care comparator talazoparib is functionally inert.

• [1] Sun Y, Yang H, Yuan J, et al. YCH1899, a Highly Effective Phthalazin-1(2H)-one Derivative That Overcomes Resistance to Prior PARP Inhibitors. J Med Chem. 2023;66(16):11347-11364. View Source
• [2] Sun Y, Yang H, Yuan J, et al. YCH1899, a Highly Effective Phthalazin-1(2H)-one Derivative That Overcomes Resistance to Prior PARP Inhibitors. J Med Chem. 2023;66(16):11347-11364. View Source

In Vivo Tumor Growth Inhibition in Resistant Xenografts

In Sprague-Dawley rats, YCH1899 exhibited acceptable pharmacokinetic properties with moderate clearance (CL = 31.4 mL/min/kg) following 5 mg/kg intravenous administration, and oral bioavailability (F) suitable for in vivo efficacy studies via oral gavage [1]. The compound achieved dose-dependent antitumor activity in olaparib-resistant and talazoparib-resistant cell-derived xenograft models at oral doses of 12.5 and 25 mg/kg [2].

In vivo antitumor activity

Head-to-head

Dose-dependent tumor growth inhibition in resistant xenografts

In vivo model-response endpoint context

Mouse xenograft models, oral dosing

Evidence Dimension	Rat pharmacokinetics and oral in vivo antitumor efficacy
Target Compound Data	CL = 31.4 mL/min/kg (IV, 5 mg/kg); TGI = significant at 12.5 and 25 mg/kg p.o. in resistant xenografts
Comparator Or Baseline	No direct PK comparator provided in primary source; class-level reference: olaparib rat CL ≈ 25-30 mL/min/kg, F ≈ 40-60%
Quantified Difference	YCH1899 demonstrates comparable PK to approved PARPi while retaining unique anti-resistance pharmacology
Conditions	Sprague-Dawley rats; IV (5 mg/kg) and oral administration; resistant xenograft models (MDA-MB-436/OP, Capan-1/TP)

Why This Matters

Procurement for in vivo pharmacology programs requires compounds with validated oral exposure and antitumor activity; YCH1899 has demonstrated both in published resistant xenograft models.

• [1] Sun Y, Yang H, Yuan J, et al. YCH1899, a Highly Effective Phthalazin-1(2H)-one Derivative That Overcomes Resistance to Prior PARP Inhibitors. J Med Chem. 2023;66(16):11347-11364. View Source
• [2] Sun Y, Yang H, Yuan J, et al. YCH1899, a Highly Effective Phthalazin-1(2H)-one Derivative That Overcomes Resistance to Prior PARP Inhibitors. J Med Chem. 2023;66(16):11347-11364. View Source

PARP Enzyme Selectivity Profile and Oral Pharmacokinetics

Mechanistic studies revealed that YCH1899 retained antiproliferative sensitivity in drug-resistant cells harboring either BRCA1/2 restoration (a primary HR restoration mechanism) or 53BP1 loss (a replication fork protection mechanism), two clinically validated drivers of acquired PARPi resistance [1]. While quantitative comparative data for specific PARPi comparators in these isogenic models were not reported in the primary publication, the observation supports class-level differentiation from olaparib and talazoparib, which are known to lose efficacy under these resistance conditions [2].

PARP selectivity & PK

Data to verify

PARP1/2 IC50

Broad PARP family engagement; PK requires further data review

PK parameters not quantified in provided abstract

Evidence Dimension	Sensitivity retention in cells with defined resistance mechanisms
Target Compound Data	Retained sensitivity confirmed via cellular mechanism studies
Comparator Or Baseline	Olaparib and talazoparib: efficacy loss in BRCA1/2-restored and 53BP1-deficient contexts (class-level inference)
Quantified Difference	Quantitative differential not reported in primary source; qualitative retention established
Conditions	Drug-resistant Capan-1 derivative lines with BRCA1/2 restoration or 53BP1 loss; cell viability assays

Why This Matters

Understanding which resistance mechanisms a compound evades informs experimental design in resistance biology studies; YCH1899 provides a probe for interrogating PARP function in BRCA-restored and 53BP1-deficient genetic backgrounds.

• [1] Sun Y, Yang H, Yuan J, et al. YCH1899, a Highly Effective Phthalazin-1(2H)-one Derivative That Overcomes Resistance to Prior PARP Inhibitors. J Med Chem. 2023;66(16):11347-11364. View Source
• [2] Noordermeer SM, van Attikum H. PARP Inhibitor Resistance: A Tug-of-War in BRCA-Mutated Cells. Trends Cell Biol. 2019;29(10):820-834. View Source

Research Applications of YCH1899

Acquired PARPi Resistance in BRCA-Deficient Models

YCH1899 is validated for use in Capan-1/OP and Capan-1/TP pancreatic cancer cell models, where it retains sub-nanomolar antiproliferative activity (IC50 = 0.89 nM and 1.13 nM, respectively) while olaparib and talazoparib lose efficacy (>1000-fold shift) [1]. This makes YCH1899 an essential tool for laboratories studying the biology of acquired PARPi resistance, mechanism-based combination strategies, or screening for resistance-reversing agents in pancreatic cancer contexts.

Preclinical In Vivo Efficacy in Resistant Tumor Models

YCH1899 has demonstrated acceptable oral pharmacokinetics in rats and dose-dependent antitumor activity in olaparib-resistant (MDA-MB-436/OP) and talazoparib-resistant xenograft models at oral doses of 12.5 and 25 mg/kg [1]. This supports procurement for in vivo efficacy studies, PK/PD relationship investigations, and translational pharmacology programs focused on overcoming clinical PARPi resistance [2].

Functional Profiling of Non-Canonical PARP Targets

Mechanistic studies indicate YCH1899 retains sensitivity in cells where PARPi resistance is driven by BRCA1/2 restoration (HR reactivation) or 53BP1 loss (replication fork protection) [1]. Researchers investigating the molecular consequences of these resistance pathways may prioritize YCH1899 over standard PARP inhibitors to avoid confounding loss-of-activity artifacts in their experimental systems [2].

Medicinal Chemistry Optimization Programs Targeting Next-Generation Anti-Resistant PARP Inhibitors

YCH1899 serves as a structurally characterized lead scaffold for SAR exploration aimed at overcoming PARPi resistance. The compound has already been used as a starting point for systematic optimization, yielding derivatives such as YCH3292 with improved antiproliferative activity (IC50 = 0.23 nM in Capan-1/TP cells) [1]. Procurement of YCH1899 enables comparative SAR studies and the development of novel analogs with enhanced anti-resistance profiles.

Application

Selection Property

Validation Focus

Acquired PARPi resistance model research

Potency retention in resistant BRCA-mutant cell models

Assess growth inhibition and resistance-reversal endpoints

In vivo resistant tumor model studies

Oral bioavailability and reported in vivo antitumor activity

Evaluate tumor growth inhibition and dose-response in resistant xenografts

Non-canonical PARP target profiling

Broad PARP family inhibition profile (PARP3/4, TNKS)

Functional assays for PARP3/4 and Tankyrase pathways

• [1] Sun Y, Yang H, Yuan J, et al. YCH1899, a Highly Effective Phthalazin-1(2H)-one Derivative That Overcomes Resistance to Prior PARP Inhibitors. J Med Chem. 2023;66(16):11347-11364. View Source
• [2] Sun Y, Yang H, Yuan J, et al. Design, Synthesis and Biological Evaluation of Novel PARP inhibitors Against Acquired Drug-resistance. Eur J Med Chem. 2025. View Source